Pharmacological Profile of Methoxyphenamine Hydrochloride in Respiratory Models: A Technical Guide
Pharmacological Profile of Methoxyphenamine Hydrochloride in Respiratory Models: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the pharmacological properties of Methoxyphenamine hydrochloride, focusing on its effects in preclinical respiratory models. The information presented herein is intended to support research and development efforts in the field of respiratory therapeutics.
Core Pharmacological Attributes
Methoxyphenamine hydrochloride is a synthetic sympathomimetic amine that primarily functions as a β-adrenergic receptor agonist.[1][2] Its principal therapeutic applications in respiratory medicine are as a bronchodilator and nasal decongestant.[1][3] The mechanism of action involves the stimulation of adrenergic receptors, leading to the relaxation of bronchial smooth muscle and vasoconstriction of nasal mucosa.[1]
Quantitative Efficacy Data
The following tables summarize the key quantitative data from preclinical studies investigating the efficacy of Methoxyphenamine hydrochloride in various respiratory models.
Table 1: In Vivo Bronchodilatory and Anti-allergic Effects
| Species | Model | Agonist | Methoxyphenamine HCl Dose | Effect | Reference |
| Guinea Pig | Anesthetized | Histamine (B1213489) | 13 mg/kg (total i.v.) | 2.94-fold rightward shift in histamine dose-response curve | [2] |
| Guinea Pig | Anesthetized | Acetylcholine | 20 mg/kg (i.v.) | No significant effect on bronchoconstriction | [2] |
| Guinea Pig | Anesthetized | U46619 (Thromboxane A2-mimetic) | 20 mg/kg (i.v.) | No significant effect on bronchoconstriction | [2] |
Table 2: In Vivo Nasal Decongestant Effects
| Species | Model | Agonist | Methoxyphenamine HCl Dose | Effect (ID50) | Reference |
| Rat | Anesthetized | Histamine (0.2% nebulized) | i.v. administration | 1.16 mg/kg | [4] |
Table 3: In Vitro Effects on Smooth Muscle Contraction
| Tissue | Agonist | Methoxyphenamine HCl Concentration | Effect | Reference |
| Guinea Pig Ileum | Histamine | 10⁻⁵ to 10⁻³ M | Antagonized histamine-induced contractions | [2] |
| Guinea Pig Ileum | Acetylcholine | 10⁻⁵ to 3 x 10⁻⁴ M | No significant effect on contractions | [2] |
Table 4: Anti-inflammatory Effects in a COPD Model
| Species | Model | Treatment | Measured Parameters | Effect | Reference |
| Rat | LPS + Cigarette Smoke-induced COPD | Methoxyphenamine Compound (3, 9, 27 mg daily) | TNF-α, IL-1β, IL-6, TGF-β, Total and Differential White Cell Counts in BALF | Significant decrease in all measured inflammatory markers compared to the COPD group (P<0.01) | [5] |
Detailed Experimental Protocols
Histamine-Induced Bronchoconstriction in Anesthetized Guinea Pigs
Objective: To assess the bronchodilator effect of Methoxyphenamine hydrochloride against a histamine challenge.
Methodology:
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Animal Model: Male Dunkin-Hartley guinea pigs are anesthetized with pentobarbitone sodium.
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Surgical Preparation: The trachea is cannulated for artificial ventilation. A jugular vein is cannulated for intravenous administration of substances.
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Measurement of Bronchoconstriction: Changes in bronchomotor tone are assessed by measuring the overflow of air from the lungs, which are inflated at a constant pressure. Alternatively, a strain-gauge transducer can be used to monitor breathing patterns, with an increase in the duration of the expiratory phase (Te) indicating bronchoconstriction.
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Experimental Procedure:
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A stable baseline of respiratory parameters is established.
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A cumulative dose-response curve to intravenous histamine is generated.
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Methoxyphenamine hydrochloride is administered intravenously.
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A second histamine dose-response curve is established in the presence of Methoxyphenamine hydrochloride.
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Data Analysis: The rightward shift in the histamine dose-response curve is calculated to determine the antagonistic effect of Methoxyphenamine hydrochloride.
In Vitro Guinea Pig Ileum Contraction Assay
Objective: To evaluate the effect of Methoxyphenamine hydrochloride on smooth muscle contraction in isolated guinea pig ileum.
Methodology:
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Tissue Preparation: A segment of the terminal ileum is dissected from a euthanized guinea pig and placed in Krebs physiological salt solution.
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Experimental Setup: The ileum segment is mounted in a temperature-controlled organ bath (37°C) containing Krebs solution and bubbled with 95% O₂ and 5% CO₂. One end of the tissue is attached to a fixed point, and the other is connected to an isometric force transducer.
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Induction of Contraction: Contractions are induced by adding cumulative concentrations of an agonist (e.g., histamine or acetylcholine) to the organ bath. Alternatively, electrical field stimulation can be used to elicit neurally mediated contractions.
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Drug Application: After establishing a stable baseline and control responses to the agonist, Methoxyphenamine hydrochloride is added to the bath at various concentrations.
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Data Recording and Analysis: The contractile responses are recorded using a data acquisition system. The effect of Methoxyphenamine hydrochloride is quantified by measuring the inhibition of the agonist-induced contractions.
Rat Model of COPD Induced by Lipopolysaccharide and Cigarette Smoke
Objective: To investigate the anti-inflammatory properties of Methoxyphenamine hydrochloride in a model of chronic obstructive pulmonary disease.
Methodology:
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Animal Model: Adult Wistar or Sprague-Dawley rats are used.
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COPD Induction:
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Rats are exposed to whole-body cigarette smoke from research-grade cigarettes for a specified duration (e.g., 60 minutes, twice daily).
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Intratracheal instillation of lipopolysaccharide (LPS) from E. coli is performed at specific time points during the smoke exposure period to induce an inflammatory response.
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Treatment: A compound containing Methoxyphenamine hydrochloride is administered daily to the treatment groups.
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Sample Collection: At the end of the study period, bronchoalveolar lavage fluid (BALF) is collected.
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Inflammatory Marker Analysis:
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Total and differential white blood cell counts in the BALF are determined after Giemsa staining.
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Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and growth factors (e.g., TGF-β) in the BALF are quantified using enzyme-linked immunosorbent assay (ELISA).
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Data Analysis: The levels of inflammatory markers in the treatment groups are compared to those in the untreated COPD group.
Visualized Mechanisms and Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and experimental workflows described in this guide.
Caption: Signaling pathway of Methoxyphenamine hydrochloride in bronchial smooth muscle cells.
References
- 1. Exposing rodents to a combination of tobacco smoke and lipopolysaccharide results in an exaggerated inflammatory response in the lung - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Methoxyphenamine inhibits histamine-induced bronchoconstriction in anaesthetized guinea-pigs and histamine-induced contractions of guinea-pig ileum in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Cigarette smoke exposure induced animal models of COPD – procedural variations and apparatus [jpccr.eu]
- 4. Methoxyphenamine inhibits basal and histamine-induced nasal congestion in anaesthetized rats - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Guinea Pig Ileum [sheffbp.co.uk]
